Cas no 62294-11-5 (1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-)
62294-11-5 structure
Product Name:1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-
CAS No:62294-11-5
MF:C13H13N3O4
MW:275.260022878647
CID:450463
PubChem ID:71387835
Update Time:2025-04-19
1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-
- 1-benzyl-4-nitro-3-(oxiran-2-ylmethoxy)pyrazole
- DTXSID00809939
- 62294-11-5
- 1-Benzyl-4-nitro-3-[(oxiran-2-yl)methoxy]-1H-pyrazole
-
- Inchi: 1S/C13H13N3O4/c17-16(18)12-7-15(6-10-4-2-1-3-5-10)14-13(12)20-9-11-8-19-11/h1-5,7,11H,6,8-9H2
- InChI Key: QSMKJMUHAXFFJH-UHFFFAOYSA-N
- SMILES: O1CC1COC1C(=CN(CC2C=CC=CC=2)N=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 275.09069
- Monoisotopic Mass: 275.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 85.4Ų
Experimental Properties
- PSA: 82.72
1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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